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Compound of Interest

Compound Name: 2-Acetyl-5-chlorothiophene

Cat. No.: B429048

A Technical Guide to the Physical Properties of
2-Acetyl-5-chlorothiophene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Acetyl-5-chlorothiophene, a key intermediate in the synthesis of various pharmaceuticals and
specialty chemicals. This document outlines its melting and boiling points, details the standard
methodologies for their determination, and presents a logical workflow for the physical and
chemical characterization of such compounds.

Core Physical Properties

2-Acetyl-5-chlorothiophene is typically a white to light yellow crystalline solid at room
temperature. Its key physical properties, the melting and boiling points, are summarized below.
These values are critical for its identification, purity assessment, and the design of synthetic
and purification protocols.

Data Summary

The following table consolidates the reported melting and boiling points for 2-Acetyl-5-
chlorothiophene from various chemical suppliers and databases. The variation in reported
melting point ranges can be attributed to differences in sample purity and the specific
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methodology used for determination. The boiling point is consistently reported at a reduced

pressure.
Physical Property Reported Value(s)
Melting Point 38-49°C
45 - 48 °C[1]

46 - 49 °C (literature value)[2][3][4][5]

44.0 - 48.0 °C[6][7]

38 - 40 °C[8][9]

46 °C[10]

Boiling Point 117 - 118 °C at 17 mmHg

118 °C at 17 mmHg[1][10]

117 - 118 °C at 17 mmHg (literature value)[2][3]
[4]

242 - 243 °C (at atmospheric pressure)[8][9]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of 2-
Acetyl-5-chlorothiophene are not extensively published in peer-reviewed literature, standard
laboratory methods for crystalline organic solids are applicable. The most common techniques
are the capillary melting point determination and vacuum distillation for the boiling point.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically
exhibit a sharp melting point range of 0.5-1.0°C. Impurities tend to depress the melting point
and broaden the melting range. The capillary method is a standard technique for this
determination.

Methodology:
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o Sample Preparation: A small amount of the dry, crystalline 2-Acetyl-5-chlorothiophene is
finely powdered and packed into a thin-walled capillary tube, sealed at one end, to a height
of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically
consists of a heated metal block or an oil bath, and a calibrated thermometer or an electronic
temperature sensor.

o Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating
can be used to determine an approximate melting point. For an accurate measurement, the
determination is repeated with a fresh sample, with the temperature raised slowly (1-2 °C per
minute) as it approaches the expected melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
initial melting point, and the temperature at which the entire sample becomes liquid is the
final melting point. This range is reported as the melting point.

Boiling Point Determination (Vacuum Distillation)

For compounds that may decompose at their atmospheric boiling point, or for which the boiling
point is very high, determination under reduced pressure (vacuum distillation) is the preferred
method.

Methodology:

o Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a
condenser, a receiving flask, and a thermometer. The system is connected to a vacuum
source.

o Sample Introduction: The 2-Acetyl-5-chlorothiophene sample is placed in the distillation
flask along with boiling chips or a magnetic stirrer to ensure smooth boiling.

o Pressure Reduction: The pressure inside the apparatus is carefully reduced to the desired
level (e.g., 17 mmHg) and held constant.

e Heating: The sample is gradually heated.
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» Data Recording: The temperature at which the liquid boils and its vapor condenses on the
thermometer bulb is recorded as the boiling point at that specific pressure.

Characterization Workflow

The following diagram illustrates a general workflow for the physical and chemical
characterization of a synthesized compound like 2-Acetyl-5-chlorothiophene. This logical
progression ensures a thorough analysis of a new chemical entity.

Synthesis and Purification
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Figure 1: General Workflow for Compound Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7290079.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7290079_EN.htm
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.thermofisher.com/order/catalog/product/A11850.09
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Melting%20Points.doc
https://www.quinoline-thiophene.com/products/thiophene/2-acetyl-5-chlorothiophene.html
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b429048#physical-properties-of-2-acetyl-5-chlorothiophene-melting-point-boiling-point
https://www.benchchem.com/product/b429048#physical-properties-of-2-acetyl-5-chlorothiophene-melting-point-boiling-point
https://www.benchchem.com/product/b429048#physical-properties-of-2-acetyl-5-chlorothiophene-melting-point-boiling-point
https://www.benchchem.com/product/b429048#physical-properties-of-2-acetyl-5-chlorothiophene-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b429048?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b429048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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